Protecting Li-metal in O2 atmosphere by a sacrificial polymer additive in Li–O2 batteries†
Nanoscale Pub Date: 2023-10-20 DOI: 10.1039/D3NR04371A
Abstract
Li–O2 batteries (LOBs) with Li-metal as the anode are characterized by their high theoretical energy density of 3500 W h kg−1 and are thus considered next-generation batteries with an unlimited potential. However, upon cycling in a harsh O2 atmosphere, the poor-quality solid electrolyte interphase (SEI) film formed on the surface of the Li-metal anode cannot effectively suppress the shuttle effect from O2, superoxide species, protons, and soluble side products. These issues lead to aggravated Li-metal corrosion and hinder the practical development of LOBs. In this work, a polyacrylamide-co-polymethyl acrylate (PAMMA) copolymer was innovatively introduced in an ether-based electrolyte as a sacrificial additive. PAMMA was found to preferentially decompose and promote the formation of a dense and Li3N-rich SEI film on the Li-metal surface, which could effectively prohibit the shuttle effect from a series of detrimental species in the Li–O2 cell during the discharge/charge process. Using PAMMA, well-protected Li-metal in a harsh O2 atmosphere and significantly enhanced cycling performance of the Li–O2 cell could be achieved. Thus, the use of a sacrificial polymer additive provides a promising strategy for the effective protection of Li-metal in Li–O2 cells in a severe O2 atmosphere during practical applications.
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Journal Name：Nanoscale
Research Products
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CAS no.: 11100-24-6
